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Compound of Interest

3-Cyclopropyl-2-methoxypropan-
Compound Name:
1-amine

Cat. No.: B13293595

Get Quote

Executive Safety Summary

3-Cyclopropyl-2-methoxypropan-1-amine (CAS: 1781623-27-5) is a bifunctional building
block combining a primary aliphatic amine, a methoxy ether linkage, and a cyclopropyl ring.
This unique structure dictates a specific safety profile distinct from simple amines.

Core Hazard Classification (derived from structural analogs):

Severe Skin Corrosion (Category 1B): Primary aliphatic amines rapidly penetrate and
destroy dermal tissue.

» Flammable Liquid (Category 3): Predicted flash point <60°C based on molecular weight and
ether functionality.

e Ocular Damage (Category 1): Irreversible corneal opacity possible upon contact.

e Reactivity: The cyclopropyl ring possesses significant ring strain (~27.5 kcal/mol), making it
susceptible to ring-opening reactions under strong acidic conditions or radical environments.
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Chemical Hazard Analysis & Incompatibilities

Effective safety relies on understanding why a chemical is dangerous, not just that it is

dangerous.

Functional Group

Hazard Mechanism

Operational Implication

Primary Amine (-NHz2)

High basicity (pKa ~10-11).
Reacts exothermically with
acids and electrophiles. Forms
carbamates with atmospheric
CO:a.

Corrosive. Must be handled
under inert atmosphere (N2/Ar)
to prevent crusting/clogging of

septa.

Methoxy Ether (-OCHs)

Increases lipophilicity,
facilitating rapid dermal
absorption. Potential for
peroxide formation (low risk
compared to secondary ethers,

but non-zero).

Systemic Toxicity. Standard
nitrile gloves may have
reduced breakthrough times

due to the ether moiety.

Cyclopropyl Ring

High ring strain.[1]

Instability. Avoid strong Lewis
acids or radical initiators
unless part of the planned

reaction.

Personal Protective Equipment (PPE) Matrix

Critical Note: Standard laboratory nitrile gloves (4 mil) provide only splash protection for this

compound. The ether functionality can swell nitrile, reducing permeation time to <15 minutes.

PPE Selection Logic (Graphviz Diagram)
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Gloves: Double Nitrile
(Outer: 5 mil, Inner: 4 mil)
Change every 30 mins

Start: Assess Operation Scale

Analytical / Small Scale Preparative / Bulk
(<10 mL) (> 10 mL or Transfer)

Eye: Chemical Splash Goggles Gloves: Silver Shield® (Laminate) Eye: Face Shield + Goggles
(Indirect Venting) or Heavy Gauge Neoprene (Full Face Protection)

Is Fume Hood Available?

No (Emergency Only)

Use Fume Hood Full-Face Respirator

(Sash at proper height) (ABEK1 or Organic Vapor Cartridge)

Click to download full resolution via product page

Figure 1: Decision logic for PPE selection based on operational scale. Note the escalation to

laminate gloves for larger volumes due to the solvent-like properties of the ether group.

Detailed PPE Specifications
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Component

Standard Protocol
(<10 mL)

Bulk Protocol (>10
mL / Spills)

Technical
Justification

Hand Protection

Double Nitrile (min
0.11 mm). Inspect
inner glove for
staining upon

removal.

Laminate (EVOH/PE)
or Butyl Rubber. Do
not use Latex.

Ethers degrade latex
rapidly. Laminate films
(e.g., Ansell Barrier®)
offer >480 min
breakthrough time
against amine/ether

mixtures.

Eye Protection

Chemical Goggles
(ANSI Z87.1+). Safety
glasses are
insufficient due to

corrosive vapors.

Face Shield worn over

goggles.

Amine vapors can
bypass safety
glasses, causing "blue
haze" (glaucopsia)

and corneal edema.

Body Protection

Lab coat (100% cotton
or Nomex). Synthetic
blends can melt if

ignited.

Chemical-resistant
apron (Tychem® or
PVC) + Sleeve

covers.

Prevents saturation of
clothing which holds
corrosive liquid

against skin.

Respiratory

Fume hood (Face

velocity: 100 fpm).

Full-face respirator
with Organic
Vapor/Amine (OV/AM)

cartridges.

Amine odor threshold
is often higher than
the safe exposure

limit.

Operational Handling Protocol
A. Storage & Retrieval[2][3][4][5]

e Environment: Store in a dedicated flammables cabinet, segregated from oxidizing agents

(e.g., peroxides, nitrates) and acids.

 Inerting: The amine absorbs CO:z from air to form solid carbamates. Always purge the

headspace with Nitrogen or Argon after use.

» Visual Check: If the liquid appears cloudy or has a white crust on the cap, carbamate

formation has occurred. Filter through a glass frit under inert gas before use.
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B. Transfer Techniques

e <5 mL: Use a glass syringe with a Luer-lock tip. Avoid plastic syringes if possible, as the

ether moiety can leach plasticizers over time.

e >5mL: Use the Cannula Transfer Method (Double-ended needle) using positive inert gas
pressure. This is a closed-system transfer that prevents fume release and moisture ingress.

C. Reaction Setup

e Solvent Choice: Compatible with DCM, THF, and Toluene. Avoid acetone or ethyl acetate if
the amine is a reactant, as it may undergo Schiff base formation or aminolysis.

o Exotherm Control: When adding to acid chlorides or isocyanates, cool the reaction vessel to

0°C. The reaction will be violent and instantaneous.

Emergency Response & Spill Management

Self-Validating Check:Before handling, locate the nearest safety shower and ensure the path is

clear.

Spill Response Workflow (Graphviz Diagram)
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Spill Detected

Evacuate Area & Alert Personnel

Assess Volume & Location

Minor Spill (< 50 mL) Major Spill (> 50 mL)
Inside Fume Hood Or Outside Hood

Cover with Dry Sand or Call EHS / Fire Dept
Amine-Specific Absorbent Do not attempt cleanup

Do NOT use Vinegar/Acid directly
(Exotherm Risk)

Collect into Hazardous Waste Bag
Label: 'Flammable Corrosive Debris'

Click to download full resolution via product page

Figure 2: Workflow for assessing and managing spills. Note the prohibition on direct acid
neutralization, which can generate dangerous heat and fumes.

First Aid Specifics

e Skin Contact: Flush with water for 15 minutes minimum.[2] Do not use vinegar or acidic
neutralizing agents on the skin; the heat of neutralization will worsen the burn.
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e Eye Contact: Flush for 15 minutes while holding eyelids open. Time is critical to prevent
permanent corneal clouding.

 Inhalation: Move to fresh air immediately. If "blue haze" vision occurs, seek medical
attention; this indicates corneal edema.

Waste Disposal

Disposal Class:Flammable, Corrosive, Organic Base.

e Segregation: Do not mix with acidic waste streams. This will cause violent boiling and
potential container rupture.

o Container: Use HDPE or Glass containers. Avoid metal containers if the coating is unknown
(amines can corrode aluminum and zinc).

e Labeling: Clearly mark as "Aliphatic Amine Waste - High pH."

e Quenching (Small Scale): For trace residues in glassware, rinse with dilute HCI (1M) in a
fume hood to convert the volatile amine into the non-volatile hydrochloride salt before
washing.

References

e Occupational Safety and Health Administration (OSHA). (2024). Toxic, Irritative, and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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